![molecular formula C14H17BrN2O B2876004 2-(4-bromophenyl)-N-(1-cyano-3-methylbutyl)acetamide CAS No. 1311948-26-1](/img/structure/B2876004.png)
2-(4-bromophenyl)-N-(1-cyano-3-methylbutyl)acetamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
2-(4-bromophenyl)-N-(1-cyano-3-methylbutyl)acetamide, also known as BRD0705, is a small molecule inhibitor that has gained attention in the scientific community due to its potential therapeutic applications. It has been found to inhibit the activity of a specific protein, making it a promising candidate for the treatment of various diseases.
Mechanism of Action
BRD4 is a protein that plays a role in the regulation of gene expression. It binds to chromatin, a complex of DNA and proteins, and regulates the expression of genes by recruiting other proteins to the chromatin. 2-(4-bromophenyl)-N-(1-cyano-3-methylbutyl)acetamide inhibits the activity of BRD4 by binding to a specific domain of the protein, preventing it from interacting with other proteins and regulating gene expression.
Biochemical and Physiological Effects:
This compound has been shown to have anti-inflammatory and anti-cancer effects in various cell and animal models. It has been found to inhibit the growth and proliferation of cancer cells, as well as reduce inflammation in models of inflammatory diseases. These effects are thought to be due to the inhibition of BRD4 activity.
Advantages and Limitations for Lab Experiments
2-(4-bromophenyl)-N-(1-cyano-3-methylbutyl)acetamide has several advantages for use in lab experiments. It is a small molecule inhibitor, making it easy to administer and study. It has also been extensively studied, with many studies demonstrating its efficacy and safety. However, there are also limitations to its use. It may not be effective in all types of cancer or inflammatory diseases, and further research is needed to determine its optimal use.
Future Directions
There are several future directions for research on 2-(4-bromophenyl)-N-(1-cyano-3-methylbutyl)acetamide. One area of interest is its potential use in combination with other therapies, such as chemotherapy or immunotherapy, to enhance its efficacy. Another area of interest is its potential use in the treatment of other diseases, such as viral infections or neurological disorders. Further research is needed to fully understand the potential of this compound as a therapeutic agent.
Synthesis Methods
The synthesis of 2-(4-bromophenyl)-N-(1-cyano-3-methylbutyl)acetamide involves several steps, including the reaction of 4-bromoaniline with 1-cyano-3-methylbutene in the presence of a catalyst to form an intermediate. This intermediate is then reacted with acetic anhydride to produce the final product, this compound. The synthesis process has been optimized to produce high yields of pure product.
Scientific Research Applications
2-(4-bromophenyl)-N-(1-cyano-3-methylbutyl)acetamide has been extensively studied for its potential therapeutic applications. It has been found to inhibit the activity of a protein called BRD4, which is involved in the regulation of gene expression. This inhibition has been shown to have anti-inflammatory and anti-cancer effects, making this compound a promising candidate for the treatment of various diseases.
Properties
IUPAC Name |
2-(4-bromophenyl)-N-(1-cyano-3-methylbutyl)acetamide |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H17BrN2O/c1-10(2)7-13(9-16)17-14(18)8-11-3-5-12(15)6-4-11/h3-6,10,13H,7-8H2,1-2H3,(H,17,18) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
KJNPOQBEWHJSCX-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)CC(C#N)NC(=O)CC1=CC=C(C=C1)Br |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H17BrN2O |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
309.20 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.